(E)-8-(3,4-Methylenedioxystyryl)-1,3-dipropylxanthine hydrate
(E)-8-(3,4-Methylenedioxystyryl)-1,3-dipropylxanthine hydrate
Brand Name:
Vulcanchem
CAS No.:
151539-61-6
VCID:
VC0233741
InChI:
InChI=1S/C20H22N4O4/c1-3-9-23-18-17(19(25)24(10-4-2)20(23)26)21-16(22-18)8-6-13-5-7-14-15(11-13)28-12-27-14/h5-8,11H,3-4,9-10,12H2,1-2H3,(H,21,22)/b8-6+
SMILES:
CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C=CC3=CC4=C(C=C3)OCO4
Molecular Formula:
C20H22N4O4
Molecular Weight:
382.4 g/mol
(E)-8-(3,4-Methylenedioxystyryl)-1,3-dipropylxanthine hydrate
CAS No.: 151539-61-6
Main Products
VCID: VC0233741
Molecular Formula: C20H22N4O4
Molecular Weight: 382.4 g/mol
| CAS No. | 151539-61-6 |
|---|---|
| Product Name | (E)-8-(3,4-Methylenedioxystyryl)-1,3-dipropylxanthine hydrate |
| Molecular Formula | C20H22N4O4 |
| Molecular Weight | 382.4 g/mol |
| IUPAC Name | 8-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-1,3-dipropyl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C20H22N4O4/c1-3-9-23-18-17(19(25)24(10-4-2)20(23)26)21-16(22-18)8-6-13-5-7-14-15(11-13)28-12-27-14/h5-8,11H,3-4,9-10,12H2,1-2H3,(H,21,22)/b8-6+ |
| Standard InChIKey | ROSVNDDXKKNTFG-SOFGYWHQSA-N |
| Isomeric SMILES | CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)/C=C/C3=CC4=C(C=C3)OCO4 |
| SMILES | CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C=CC3=CC4=C(C=C3)OCO4 |
| Canonical SMILES | CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C=CC3=CC4=C(C=C3)OCO4 |
| Synonyms | (E)-8-(3,4-Methylenedioxystyryl)-1,3-dipropylxanthine hydrate |
| PubChem Compound | 6448810 |
| Last Modified | Nov 11 2021 |
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